Cas no 1806790-83-9 (2-Amino-6-(bromomethyl)-3-(difluoromethyl)-5-nitropyridine)

• Product Name: 2-Amino-6-(bromomethyl)-3-(difluoromethyl)-5-nitropyridine
• CAS No: 1806790-83-9
• MF: C₇H₆BrF₂N₃O₂
• MW: 282.04224729538
• CID: 4856924
• Update Time: 2025-10-31

2-Amino-6-(bromomethyl)-3-(difluoromethyl)-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-(bromomethyl)-3-(difluoromethyl)-5-nitropyridine

• Inchi： 1S/C7H6BrF2N3O2/c8-2-4-5(13(14)15)1-3(6(9)10)7(11)12-4/h1,6H,2H2,(H2,11,12)
• InChI Key： MCSIWRFTPJDGMP-UHFFFAOYSA-N
• SMILES： BrCC1C(=CC(C(F)F)=C(N)N=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 1.5
• Topological Polar Surface Area: 84.7

Additional information on 2-Amino-6-(bromomethyl)-3-(difluoromethyl)-5-nitropyridine

Introduction to 2-Amino-6-(bromomethyl)-3-(difluoromethyl)-5-nitropyridine (CAS No. 1806790-83-9)

2-Amino-6-(bromomethyl)-3-(difluoromethyl)-5-nitropyridine (CAS No. 1806790-83-9) is a highly versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. Its unique structural features, comprising an amino group, a bromomethyl substituent, a difluoromethyl group, and a nitro group attached to a pyridine core, make it a valuable intermediate in the synthesis of various biologically active molecules. This compound has been extensively studied for its potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting diverse disease pathways.

The structural composition of 2-Amino-6-(bromomethyl)-3-(difluoromethyl)-5-nitropyridine imparts distinct chemical properties that facilitate its use in synthetic chemistry. The presence of the bromomethyl group provides a reactive site for further functionalization via cross-coupling reactions, while the amino and nitro groups can participate in hydrogen bonding interactions and redox processes, respectively. Additionally, the difluoromethyl group is known to enhance metabolic stability and binding affinity in drug candidates. These attributes have made this compound a preferred building block in medicinal chemistry.

In recent years, 2-Amino-6-(bromomethyl)-3-(difluoromethyl)-5-nitropyridine has been explored in the synthesis of small-molecule inhibitors targeting various biological targets. For instance, studies have demonstrated its utility in developing kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The pyridine core is a common motif in many pharmacophores, and modifications at the 2-, 3-, and 5-positions can fine-tune the biological activity of the resulting compounds. The bromomethyl group allows for further derivatization via Suzuki-Miyaura or Stille couplings, enabling the introduction of aryl or vinyl groups that can enhance receptor binding.

Moreover, the nitro group in 2-Amino-6-(bromomethyl)-3-(difluoromethyl)-5-nitropyridine serves as a versatile handle for chemical transformations. It can be reduced to an amine or further functionalized into other nitrogen-containing heterocycles. This reactivity has been exploited in the synthesis of complex scaffolds that mimic natural products with potent biological activities. The difluoromethyl group, on the other hand, is known to improve lipophilicity and reduce metabolic degradation, making it an attractive feature for drug candidates intended for oral administration.

Recent advancements in computational chemistry have also highlighted the importance of 2-Amino-6-(bromomethyl)-3-(difluoromethyl)-5-nitropyridine as a scaffold for virtual screening campaigns. High-throughput docking studies have identified derivatives of this compound that exhibit inhibitory activity against enzymes involved in bacterial resistance mechanisms. This underscores its potential role in combating multidrug-resistant pathogens, a growing concern in global healthcare.

The agrochemical sector has also benefited from the use of 2-Amino-6-(bromomethyl)-3-(difluoromethyl)-5-nitropyridine as a precursor for developing novel pesticides. Pyridine-based compounds are well-documented for their efficacy against pests and pathogens. By incorporating fluorinated and brominated substituents, chemists have been able to enhance the stability and selectivity of these agrochemicals, reducing environmental impact while maintaining high efficacy.

In conclusion, 2-Amino-6-(bromomethyl)-3-(difluoromethyl)-5-nitropyridine (CAS No. 1806790-83-9) represents a cornerstone compound in modern synthetic chemistry with broad applications across pharmaceuticals and agrochemicals. Its unique structural features enable diverse functionalizations, making it an indispensable tool for medicinal chemists seeking to develop innovative therapeutics. As research continues to uncover new biological targets and synthetic methodologies, the significance of this compound is expected to grow further, solidifying its role as a key intermediate in drug discovery pipelines.